Cas no 5158-50-9 (bromodimethylborane)

Bromodimethylborane (Me₂BBr) is an organoboron compound widely utilized in organic synthesis and cross-coupling reactions. Its key advantages include high reactivity as an electrophilic boron source, enabling efficient borylation of aryl and alkyl substrates. The compound is particularly valuable in Suzuki-Miyaura and other palladium-catalyzed couplings due to its stability and controlled reactivity under mild conditions. Additionally, its liquid state at room temperature facilitates precise handling and dosing in laboratory settings. Bromodimethylborane is also employed in the synthesis of boron-containing polymers and advanced materials, offering versatility in both academic and industrial applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
bromodimethylborane structure
bromodimethylborane structure
Product Name:bromodimethylborane
CAS No:5158-50-9
MF:C2H6BBr
MW:120.784039974213
CID:85239
PubChem ID:123224
Update Time:2025-05-28

bromodimethylborane Chemical and Physical Properties

Names and Identifiers

    • bromodimethylborane
    • bromo(dimethyl)borane
    • DIMETHYLBORON BROMIDE
    • (CH3)2BBr
    • Borane,bromodimethyl
    • Dimethylbromoborane
    • DMBBr
    • SCHEMBL1349011
    • UNII-EB60O8M22H
    • Dimethylboronbromide
    • EB60O8M22H
    • BROMODIMETHYLBORANE [MI]
    • Me2BBr
    • Borane, bromodimethyl-
    • Q27277086
    • 5158-50-9
    • BORINE, BROMODIMETHYL-
    • DTXSID50199534
    • ABQPEYRVNHDPIO-UHFFFAOYSA-N
    • AKOS025295414
    • DTXCID10122025
    • MDL: MFCD00000053
    • Inchi: 1S/C2H6BBr/c1-3(2)4/h1-2H3
    • InChI Key: ABQPEYRVNHDPIO-UHFFFAOYSA-N
    • SMILES: BrB(C)C

Computed Properties

  • Exact Mass: 119.97500
  • Monoisotopic Mass: 119.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 13.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Dark yellow liquid
  • Density: 1,238 g/cm3
  • Melting Point: -129°C
  • Boiling Point: 31-32°C
  • Flash Point: -37°C
  • Refractive Index: 1.399
  • PSA: 0.00000
  • LogP: 1.63240
  • Solubility: Not determined
  • Sensitiveness: Air & Moisture Sensitive

bromodimethylborane Security Information

  • Hazardous Material transportation number:UN 3203
  • Hazard Category Code: 17-34
  • Safety Instruction: S17; S26; S36/37/39; S45; S27; S16
  • Hazardous Material Identification: F C
  • Hazard Level:4.2
  • Safety Term:4.2
  • Risk Phrases:R17; R34
  • HazardClass:4.2
  • PackingGroup:I

bromodimethylborane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

bromodimethylborane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
33552-25g
Bromodimethylborane, 97%
5158-50-9 97%
25g
¥34328.00 2023-02-25

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